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Introduction

GB1107 is a potent and orally bioavailable small molecule inhibitor of Galectin-3.[1] Galectin-3
is a B-galactoside-binding lectin that is overexpressed in various pathological conditions,
including cancer and fibrosis.[2][3] It plays a crucial role in modulating immune responses,
often contributing to an immunosuppressive tumor microenvironment.[2][4] By inhibiting
Galectin-3, GB1107 has been shown to enhance anti-tumor immunity, primarily by increasing
the infiltration and activation of cytotoxic T lymphocytes and promoting the polarization of
macrophages towards an anti-tumor M1 phenotype.[2][5] This document provides detailed
protocols and application notes for the analysis of immune cell populations by flow cytometry
following treatment with GB1107.

Mechanism of Action of GB1107

Galectin-3, the target of GB1107, influences multiple aspects of the immune system. Within the
tumor microenvironment, Galectin-3 can induce T-cell anergy and apoptosis, promote the
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differentiation of M2-like tumor-associated macrophages (TAMs), and contribute to the
formation of an immunosuppressive milieu.[2][4] GB1107 competitively binds to the
carbohydrate recognition domain of Galectin-3, preventing its interaction with cell surface
glycans on immune cells. This inhibition reverses the immunosuppressive effects of Galectin-3,
leading to enhanced T-cell function and a shift in macrophage polarization from the pro-tumoral
M2 state to the anti-tumoral M1 state.[2]
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Mechanism of GB1107 in modulating the tumor microenvironment.

Data Presentation: Effects of GB1107 on Immune
Cell Populations
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The following tables summarize the expected quantitative changes in immune cell populations

in the tumor microenvironment following treatment with GB1107, as analyzed by flow

cytometry.

Table 1: Changes in T-Cell Populations

Expected Change Functional
Cell Type Marker .

with GB1107 Consequence

No significant change
CD3+ T-Cells CD3 )

in total number[2]

Increased Enhanced cytotoxic
CD8+ T-Cells CD3, CD8

infiltration[1][2]

anti-tumor activity

Activated CD8+ T-

CD8, IFNy, Granzyme

Increased expression

of cytotoxic

Increased tumor cell

Cells B killing
molecules[1][2]
Table 2: Changes in Macrophage Populations
Expected Change Functional
Cell Type Marker .
with GB1107 Consequence

Total Macrophages

F4/80 or CD68

No significant change

in total number[2]

M2-like Macrophages

CD206

Decreased

expression[2]

Reduced pro-tumoral
and
immunosuppressive

activity

M1-like Macrophages

(Inferred)

Increased

polarization[1][2]

Enhanced anti-tumor
and pro-inflammatory

activity

Experimental Protocols
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This section provides a detailed protocol for the preparation of single-cell suspensions from
tumor tissue and subsequent staining for flow cytometry analysis to assess the effects of
GB1107.
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Experimental Workflow
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Workflow for flow cytometry analysis of tumor-infiltrating immune cells.
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Protocol 1: Preparation of Single-Cell Suspension from
Tumor Tissue

Materials:

Tumor tissue from vehicle and GB1107-treated animals
e RPMI-1640 medium

» Fetal Bovine Serum (FBS)

o Collagenase Type IV

e DNase |

e 70 pm cell strainers

» Red Blood Cell (RBC) Lysis Buffer

o Phosphate Buffered Saline (PBS)

o Centrifuge

Procedure:

Excise tumors and place them in cold RPMI-1640 medium.
¢ Mince the tumors into small pieces (1-2 mm?3) using a sterile scalpel.

o Transfer the minced tissue to a digestion buffer containing RPMI-1640, 5% FBS,
Collagenase IV (1 mg/mL), and DNase | (100 U/mL).

 Incubate at 37°C for 30-60 minutes with gentle agitation.
e Quench the digestion by adding an equal volume of RPMI-1640 with 10% FBS.
« Filter the cell suspension through a 70 um cell strainer into a 50 mL conical tube.

o Centrifuge the cells at 300 x g for 5 minutes at 4°C. Discard the supernatant.
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e Resuspend the cell pellet in RBC Lysis Buffer and incubate for 5 minutes at room
temperature.

e Add 10 mL of PBS to neutralize the lysis buffer and centrifuge at 300 x g for 5 minutes at
4°C.

» Discard the supernatant and wash the cell pellet with PBS.

e Resuspend the cells in FACS buffer (PBS with 2% FBS) and perform a cell count.

Protocol 2: Staining of Immune Cells for Flow Cytometry

Materials:

Single-cell suspension from Protocol 1

« FACS buffer (PBS + 2% FBS)

e Fc block (anti-CD16/32)

¢ Fluorochrome-conjugated antibodies (see Table 3 for suggested panel)
o Live/Dead fixable dye

» Fixation/Permeabilization buffer (for intracellular staining)

Flow cytometer

Procedure:

Adjust the cell concentration to 1 x 107 cells/mL in FACS buffer.

Add 100 pL of the cell suspension to each well of a 96-well V-bottom plate.

Stain for viability using a Live/Dead fixable dye according to the manufacturer's instructions.

Wash the cells with FACS buffer.

Block Fc receptors by incubating the cells with Fc block for 10 minutes at 4°C.
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e Add the cocktail of fluorochrome-conjugated antibodies for surface markers and incubate for
30 minutes at 4°C in the dark.

¢ \Wash the cells twice with FACS buffer.

o For intracellular staining (e.g., for IFNy, Granzyme B), fix and permeabilize the cells using a

commercial fixation/permeabilization buffer kit.

e Add the intracellular antibody cocktail and incubate for 30-45 minutes at room temperature in

the dark.

o Wash the cells with permeabilization buffer and then with FACS buffer.

o Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

Table 3: Suggested Antibody Panel for Flow Cytometry

Target Fluorochrome Cell Population
Live/Dead e.g., Zombie Aqua Viable cells

CD45 e.g., BUV395 All hematopoietic cells
CD3 e.g., APC-Cy7 T-Cells

CD4 e.g., PE-Cy7 Helper T-Cells

CDs8 e.g., PerCP-Cy5.5 Cytotoxic T-Cells
F4/80 e.g., BV605 Macrophages (mouse)
CD11b e.g., BV786 Myeloid cells

CD206 e.g., PE M2-like Macrophages
IFNy e.g., FITC Activated T-Cells
Granzyme B e.g., Alexa Fluor 647 Activated T-Cells

Gating Strategy
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A hierarchical gating strategy should be employed to identify the immune cell populations of

interest.

Gating Strategy
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Hierarchical gating strategy for immune cell analysis.

Conclusion

Flow cytometry is an essential tool for elucidating the immunomodulatory effects of GB1107.
The protocols outlined in this document provide a framework for the consistent and
reproducible analysis of key immune cell populations affected by Galectin-3 inhibition. By
carefully quantifying the changes in T-cell and macrophage subsets, researchers can gain
valuable insights into the mechanism of action of GB1107 and its potential as an immuno-
oncology therapeutic.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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